2-Aminopropane-1,3-diol hemioxalate

• Molecular Formula: C8H20N2O8
• Molecular Weight: 272.25 g/mol
• IUPAC Name: 2-aminopropane-1,3-diol;oxalic acid
• InChI: InChI=1S/2C3H9NO2.C2H2O4/c2*4-3(1-5)2-6;3-1(4)2(5)6/h2*3,5-6H,1-2,4H2;(H,3,4)(H,5,6)
• InChI Key: WEKPOMZIHIVKFK-UHFFFAOYSA-N
• Canonical SMILES: C(C(CO)N)O.C(C(CO)N)O.C(=O)(C(=O)O)O

Description

It is a derivative of 2-aminopropane-1,3-diol, which is a versatile platform for the synthesis of various functional cyclic carbonate monomers . This compound is known for its hygroscopic nature and is commonly used in the synthesis of biodegradable polymers and other advanced materials .

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Aminopropane-1,3-diol can be synthesized through the condensation reaction of ammonia and glyceraldehyde under heating conditions . Another method involves the reaction of 2-amino-1,3-propanediol with benzyl bromide in the presence of potassium carbonate in acetonitrile at room temperature for 18 hours .

Industrial Production Methods

Industrial production of 2-aminopropane-1,3-diol typically involves the use of large-scale reactors where the reaction conditions are carefully controlled to ensure high yield and purity. The compound is then purified through crystallization and other separation techniques .

Chemical Reactions Analysis

Types of Reactions

2-Aminopropane-1,3-diol undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding aldehydes or ketones.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The amino group can undergo substitution reactions with electrophiles to form various functionalized derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles like benzyl bromide .

Major Products Formed

The major products formed from these reactions include functionalized cyclic carbonate monomers, amine derivatives, and other functionalized diol intermediates .

Scientific Research Applications

2-Aminopropane-1,3-diol hemioxalate has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of cyclic carbonate monomers and other advanced materials.

Biology: It serves as a building block for the synthesis of various biologically active compounds.

Medicine: It is used in the development of drugs, including immunosuppressive agents and non-ionic X-ray contrast agents.

Industry: It is employed in the production of dyes, coatings, resins, and plastics.

Mechanism of Action

The mechanism of action of 2-aminopropane-1,3-diol hemioxalate involves its interaction with specific molecular targets and pathways. For example, it acts as a selective agonist of the sphingosine-1-phosphate receptor 1 (S1P1), which plays a crucial role in immune regulation . The compound’s structure allows it to bind to the receptor and modulate its activity, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

2-Amino-1,3-propanediol (Serinol): A closely related compound with similar chemical properties and applications.

3-Amino-1,2-propanediol: Used in the preparation of iohexol, a non-ionic contrast medium.

Uniqueness

2-Aminopropane-1,3-diol hemioxalate is unique due to its ability to form functional cyclic carbonate monomers and its selective agonist activity towards the S1P1 receptor . These properties make it valuable in both material science and medicinal chemistry .